• Home
  • Product List - impurities

impurities

  • Methyl 6-(3-(adamantan-1-yl)-4-methoxyphenyl)-2-naphthoate
    Methyl 6-(3-(adamantan-1-yl)-4-methoxyphenyl)-2-naphtho...
    • Cat. No.:
    • B194682
    • CAS No.:
    • 106685-41-0
    • Molecular Formula:
    • C29H30O3
    • Molecular Weight:
    • 426.5 g/mol
    Description
    Pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standar...
    - +
  • Imipramine Hydrochloride
    Imipramine Hydrochloride
    • Cat. No.:
    • B195985
    • CAS No.:
    • 113-52-0
    • Molecular Formula:
    • C19H25ClN2
    • Molecular Weight:
    • 316.9 g/mol
    Description
    Imipramine Hydrochloride is the hydrochloride salt form of imipramine, a synthetic tricyclic derivative, antidepressant Imipramine enhances monoamine neurotransmission in certain areas of the brain. It also indu...
    - +
  • Amitriptynol
    Amitriptynol
    • Cat. No.:
    • B195594
    • CAS No.:
    • 1159-03-1
    • Molecular Formula:
    • C20H25NO
    • Molecular Weight:
    • 295.4 g/mol
    Description
    Pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standar...
    - +
  • Alosetron Hydrochloride
    Alosetron Hydrochloride
    • Cat. No.:
    • B194733
    • CAS No.:
    • 122852-69-1
    • Molecular Formula:
    • C17H19ClN4O
    • Molecular Weight:
    • 330.8 g/mol
    Description
    Alosetron Hydrochloride is the hydrochloride salt form of alosetron, a potent and selective 5-HT3 receptor antagonist. Alosetron blocks the actions of serotonin at 5-HT3 sites in the peripheral nervous system, p...
    - +
  • (+-)-alpha-Amino-2,3-dihydro-2-oxo-1H-imidazole-4-propanoic acid
    (+-)-alpha-Amino-2,3-dihydro-2-oxo-1H-imidazole-4-propa...
    • Cat. No.:
    • B194616
    • CAS No.:
    • 151436-49-6
    • Molecular Formula:
    • C6H7N3O3
    • Molecular Weight:
    • 171.15 g/mol
    Description
    2-Oxohistidine is a form of histidine damaged by reactive oxygen species. It can serve as a biological marker for assessing protein modifications from oxidative stress.
    - +
  • 3-Hydroxy Citalopram
    3-Hydroxy Citalopram
    • Cat. No.:
    • B195620
    • CAS No.:
    • 411221-53-9
    • Molecular Formula:
    • C20H21FN2O2
    • Molecular Weight:
    • 340.4 g/mol
    Description
    3-Hydroxy Citalopram is the Citalopram impurity.
    - +
  • Depramine
    Depramine
    • Cat. No.:
    • B195986
    • CAS No.:
    • 58262-51-4
    • Molecular Formula:
    • C19H23N2Cl
    • Molecular Weight:
    • 314.9 g/mol
    Description
    a tricyclic anti-depressant compound
    - +
  • 1-(3-Dimethylaminopropyl)-1-(4-fluorophenyl)-1,3-dihydroisobenzofuran-5-carboxamide
    1-(3-Dimethylaminopropyl)-1-(4-fluorophenyl)-1,3-dihydr...
    • Cat. No.:
    • B195642
    • CAS No.:
    • 64372-56-1
    • Molecular Formula:
    • C20H23FN2O2
    • Molecular Weight:
    • 342.4 g/mol
    Description
    Pharmaceutical secondary standards for application in quality control, provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standa...
    - +
  • Monoacetyl bisacodyl
    Monoacetyl bisacodyl
    • Cat. No.:
    • B194748
    • CAS No.:
    • 72901-16-7
    • Molecular Formula:
    • C20H17NO3
    • Molecular Weight:
    • 319.4 g/mol
    Description
    Bisacodyl Impurity C is an impurtiy in the preparation of Bisacodyl.
    - +
  • (S,E)-N-(4-((3-chloro-4-fluorophenyl)amino)-7-((tetrahydrofuran-3-yl)oxy)quinazolin-6-yl)-4-(dimethylamino)but-2-enamide maleate
    (S,E)-N-(4-((3-chloro-4-fluorophenyl)amino)-7-((tetrahy...
    • Cat. No.:
    • B194724
    • CAS No.:
    • 850140-73-7
    • Molecular Formula:
    • C28H29ClFN5O7
    • Molecular Weight:
    • 602.0 g/mol
    Description
    Afatinib dimaleate is a maleate salt obtained by combining afatinib with two molar equivalents of maleic acid. Used for the first-line treatment of patients with metastatic non-small cell lung cancer. It has a r...
    - +